4-(4-butoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one
CAS No.: 609795-73-5
Cat. No.: VC7491948
Molecular Formula: C24H22FN3O4S
Molecular Weight: 467.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 609795-73-5 |
|---|---|
| Molecular Formula | C24H22FN3O4S |
| Molecular Weight | 467.5 g/mol |
| IUPAC Name | (4Z)-4-[(4-butoxyphenyl)-hydroxymethylidene]-5-(2-fluorophenyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C24H22FN3O4S/c1-3-4-13-32-16-11-9-15(10-12-16)21(29)19-20(17-7-5-6-8-18(17)25)28(23(31)22(19)30)24-27-26-14(2)33-24/h5-12,20,29H,3-4,13H2,1-2H3/b21-19- |
| Standard InChI Key | MFAVXPHWZBGRCM-VZCXRCSSSA-N |
| Isomeric SMILES | CCCCOC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC=CC=C4F)/O |
| SMILES | CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC=CC=C4F)O |
| Canonical SMILES | CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC=CC=C4F)O |
Introduction
The compound 4-(4-butoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one is a complex organic molecule with a molecular formula of C24H22FN3O4S and a molecular weight of 467.51 g/mol . This compound belongs to a class of fluorinated building blocks, which are often used in pharmaceutical and chemical synthesis due to their unique properties and potential biological activities.
Synthesis and Characterization
The synthesis of such complex molecules typically involves multi-step reactions, including condensation, cyclization, and substitution reactions. Characterization is often performed using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Liquid Chromatography-Mass Spectrometry (LC-MS), and High-Performance Liquid Chromatography (HPLC) .
Safety and Handling
Handling this compound requires caution due to its potential reactivity and toxicity. Safety measures include wearing protective gear, avoiding contact with skin and eyes, and ensuring proper ventilation during handling .
| Safety Measure | Description |
|---|---|
| Protective Gear | Gloves, goggles, face mask |
| Handling Conditions | Avoid heat, sparks, and open flames |
| Environmental Impact | Avoid release into the environment |
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